![molecular formula C14H15N5O4 B4176453 N-(2,5-dimethoxyphenyl)-7-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide](/img/structure/B4176453.png)
N-(2,5-dimethoxyphenyl)-7-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide
Overview
Description
N-(2,5-dimethoxyphenyl)-7-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C14H15N5O4 and its molecular weight is 317.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.11240398 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
The compound N-(2,5-dimethoxyphenyl)-7-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide is part of a class of compounds synthesized for various research purposes. For instance, the synthesis of triazolopyrimidines, including similar structures, has been achieved using methods like the Biginelli protocol, with characterization conducted using techniques such as IR, NMR, and mass spectroscopy (Gilava et al., 2020).
Biological and Antimicrobial Activity
Compounds within this chemical family, including variants of triazolopyrimidines, have been evaluated for their antimicrobial and biological activities. Research has shown the potential of these compoundsin exhibiting significant antimicrobial properties (Gilava et al., 2020). Additionally, the synthesis of N,7-bis(substitutedphenyl)-4,7-dihydro-5-isopropyl-[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxamide, a related compound, has been explored for its antibacterial and antifungal activity, highlighting the potential of these compounds in the field of antimicrobial research (Chauhan & Ram, 2019).
Antioxidant Properties
The antioxidant properties of triazolopyrimidines have also been investigated. This research is crucial in understanding the potential of these compounds in combating oxidative stress, which is a factor in many diseases (Gilava et al., 2020).
Chemical Transformations and Applications
Various chemical transformations of triazolopyrimidines have been studied, revealing the versatile nature of these compounds in chemical synthesis. For example, the cyclocondensation of related compounds and their transformations in the presence of different reagents show the diverse chemical applications of these molecules (Desenko et al., 1998).
Structural and Theoretical Studies
Structural and theoretical studies of triazolopyrimidines provide insights into their chemical properties and potential applications. For instance, the characterization of oxo derivatives and theoretical studies of their metal ion binding properties expand our understanding of these compounds in various chemical contexts (Haj et al., 2000).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-7-oxo-5,6-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5O4/c1-22-8-3-4-11(23-2)9(5-8)17-13(21)10-6-12(20)19-14(18-10)15-7-16-19/h3-5,7,10H,6H2,1-2H3,(H,17,21)(H,15,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRLXFBNZRDUMBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2CC(=O)N3C(=NC=N3)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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